Cas no 858674-11-0 ([1,1'-Biphenyl]-4-carboxaldehyde,2-hydroxy-)

• Product name: [1,1'-Biphenyl]-4-carboxaldehyde,2-hydroxy-
• CAS No: 858674-11-0
• MF: C₁₃H₁₀O₂
• MW: 198.217303752899
• CID: 717958
• PubChem ID: 23143847

[1,1'-Biphenyl]-4-carboxaldehyde,2-hydroxy- Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-4-carboxaldehyde,2-hydroxy-
• [1,1-Biphenyl]-4-carboxaldehyde,2-hydroxy-(9CI)
• 3-hydroxy-4-phenylbenzaldehyde
• 858674-11-0
• SCHEMBL3933848
• CMAGWBBFEQNINS-UHFFFAOYSA-N
• [1,1-biphenyl]-4-carbaldehyde,2-hydroxy-

• Inchi： InChI=1S/C13H10O2/c14-9-10-6-7-12(13(15)8-10)11-4-2-1-3-5-11/h1-9,15H
• InChI Key： CMAGWBBFEQNINS-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)C2=C(C=C(C=C2)C=O)O

Computed Properties

• Exact Mass: 198.068079557g/mol
• Monoisotopic Mass: 198.068079557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 37.3Ų